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Compound of Interest

Compound Name: 1,6-Dibromo-2-naphthol

Cat. No.: B094854 Get Quote

An in-depth technical guide for researchers, scientists, and drug development professionals.

Technical Support Center: 1,6-Dibromo-2-naphthol
This guide provides comprehensive technical information on the stability, storage, and handling

of 1,6-Dibromo-2-naphthol (CAS: 16239-18-2). As a crucial intermediate in organic synthesis,

particularly for pharmaceuticals like Naproxen and Nabumetone, understanding its properties is

paramount for experimental success and safety.[1]

Section 1: Quick Reference Data Sheet
For immediate access to key specifications, the following table summarizes the essential

physical and chemical properties of 1,6-Dibromo-2-naphthol.
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Property Value Source(s)

CAS Number 16239-18-2 [2][3]

Molecular Formula C₁₀H₆Br₂O [2][3]

Molecular Weight 301.96 g/mol [2][3]

Appearance
Pink to purple or light brown

powder/solid
[2][3]

Melting Point 105-107 °C (lit.) [3][4]

Boiling Point 368.5 ± 22.0 °C (Predicted) [3][5]

Solubility
Soluble in benzene and

ethanol
[6]

Storage Temperature Room Temperature [3][5]

Section 2: Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for 1,6-
Dibromo-2-naphthol?
To ensure long-term stability, 1,6-Dibromo-2-naphthol should be stored in a tightly sealed

container in a cool, dry, and well-ventilated area.[7][8] The compound should be protected from

moisture and light, as related phenolic compounds can be light-sensitive.[9] Storing under an

inert atmosphere (e.g., argon or nitrogen) is recommended for extended periods to prevent

potential oxidation.

Q2: My 1,6-Dibromo-2-naphthol is a pink/purple powder.
Does this indicate degradation or impurity?
Not necessarily. The appearance of 1,6-Dibromo-2-naphthol is commonly described as a

pink, purple, or light brown powder.[2][3] This coloration is often intrinsic to the material, even at

high purity, and can result from trace impurities formed during the bromination of 2-naphthol in

its synthesis.[10][11] Significant darkening of the material over time, however, could be a sign

of degradation. If in doubt, verify the compound's integrity by checking its melting point against

the literature value (105-107 °C).[3][4]
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Q3: What is the expected shelf-life of this compound?
While a specific expiration date is not typically provided, 1,6-Dibromo-2-naphthol is a stable

molecule when stored under the recommended conditions.[12] For optimal results in sensitive

applications, it is best practice to use the material within 1-2 years of receipt. For older

samples, re-qualifying the material by analytical methods such as melting point determination,

TLC, or NMR is advised before use.

Q4: What chemicals and conditions should I avoid when
working with 1,6-Dibromo-2-naphthol?
This compound is incompatible with strong oxidizing agents.[7][12] Contact with such agents

can lead to vigorous reactions and decomposition. Additionally, avoid exposure to excessive

heat and light to prevent degradation.[13] Hazardous decomposition products, particularly

under fire conditions, include carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen

bromide (HBr) gas.[7][12]

Q5: What are the primary safety and handling
precautions?
1,6-Dibromo-2-naphthol is an irritant. It can cause skin, eye, and respiratory irritation.[2][7]

Therefore, appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat, must be worn.[7] All handling should be performed in a well-ventilated area or a

chemical fume hood to avoid inhalation of dust.[7] After handling, wash hands and any exposed

skin thoroughly.[7]

Section 3: Troubleshooting Guide
This section addresses common issues encountered during experimentation that may be

related to the compound's stability or purity.
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Problem Observed
Potential Cause Related to

Stability/Storage

Recommended Solution &

Rationale

Reaction yields are lower than

expected or inconsistent.

The compound may have

partially degraded due to

improper storage (exposure to

air, moisture, or light), leading

to a lower concentration of the

active starting material.

Re-qualify the starting material

by measuring its melting point

or running a purity analysis

(e.g., qNMR, LC-MS). If

degraded, purify the material

by recrystallization or use a

fresh, properly stored batch.

Appearance of unexpected

spots on TLC or peaks in LC-

MS.

Formation of degradation by-

products. Phenolic compounds

can be susceptible to

oxidation, which may form

polymeric or other side

products.[14]

Purify the starting material

before use. For future storage

of solutions, use de-gassed

solvents and store under an

inert atmosphere in the dark at

a low temperature (e.g., 4 °C).

Compound appears clumped

or has changed color

significantly (e.g., turned dark

brown/black).

This indicates significant

moisture absorption and/or

degradation.

The compound is likely

unsuitable for most

applications. It should be

disposed of according to

institutional hazardous waste

procedures.[15] Purchase a

fresh supply and ensure

adherence to proper storage

conditions.

Poor solubility in a solvent

where it is reported to be

soluble.

The presence of insoluble

impurities or polymeric

degradation products can

hinder dissolution.

Attempt to filter the solution to

remove insoluble matter.

However, this may not remove

all impurities. The most reliable

approach is to purify the solid

material by recrystallization or

acquire a new batch.
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Protocol 4.1: Handling and Preparation of a Standard
Stock Solution
This protocol outlines the steps for preparing a stock solution of 1,6-Dibromo-2-naphthol while

minimizing the risk of degradation.

Materials:

1,6-Dibromo-2-naphthol

Anhydrous solvent (e.g., HPLC-grade Toluene, THF, or DMF)

Inert gas (Argon or Nitrogen)

Glassware (volumetric flask, vials), oven-dried

Magnetic stirrer and stir bar

Amber glass storage vials with PTFE-lined caps

Procedure:

Preparation: Place all required glassware in an oven at 120 °C for at least 4 hours to ensure

it is dry. Allow to cool to room temperature in a desiccator.

Weighing: Weigh the required amount of 1,6-Dibromo-2-naphthol directly into the

volumetric flask. Perform this step swiftly to minimize exposure to atmospheric moisture.

Inerting: Flush the flask containing the solid with an inert gas (argon or nitrogen) for 1-2

minutes.

Dissolution: Add the anhydrous solvent to the flask via a syringe or cannula under a positive

pressure of inert gas. Fill to approximately 90% of the final volume.

Mixing: Add a magnetic stir bar and seal the flask. Stir the mixture until the solid is

completely dissolved.
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Final Volume: Once dissolved, carefully add the solvent to reach the calibration mark on the

volumetric flask.

Storage: Aliquot the solution into amber glass vials. Flush the headspace of each vial with

inert gas before sealing tightly with a PTFE-lined cap.

Labeling & Storage: Label each vial clearly with the compound name, concentration, solvent,

and date of preparation. Store the vials in a cool, dark place (e.g., a refrigerator at 4 °C).

Section 5: Visual Guides
The following diagrams provide visual workflows for assessing compound quality and

understanding its chemical stability profile.
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Diagram 1: Quality Assessment Workflow for Received 1,6-Dibromo-2-naphthol

Receive Compound

Inspect Appearance:
Color (Pink/Light Brown?)

Form (Free-flowing powder?)

Is color within expected range?

Is it a free-flowing powder?

Yes

Quarantine Lot
Contact Supplier/QC

No (e.g., very dark)

Perform Melting Point Analysis

Yes No (e.g., clumped/oily)

Is MP within 105-107 °C range?

Proceed with Experiment

Yes Consider Purification
(e.g., Recrystallization)

No (broad or low MP)

Click to download full resolution via product page

Caption: Workflow for assessing the quality of 1,6-Dibromo-2-naphthol upon receipt.
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Diagram 2: Stability and Incompatibility Profile

1,6-Dibromo-2-naphthol (Stable Form)
Stress Conditions / Incompatibilities

Degradation / Hazardous Products

C₁₀H₆Br₂O
(Solid, Stored Correctly)

Decomposition Products
(CO, CO₂, HBr)

degrades via

Oxidized/Polymeric By-products

reacts with

Strong Oxidizing AgentsExcessive Heat / Fire UV / Light Exposure

can lead to

Moisture / Air

can lead to

Click to download full resolution via product page

Caption: Key incompatibilities and degradation pathways for 1,6-Dibromo-2-naphthol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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